Cas no 1427195-45-6 (4-Difluoromethyl-pyrimidine-5-carbonitrile)

• Product Name: 4-Difluoromethyl-pyrimidine-5-carbonitrile
• CAS No: 1427195-45-6
• MF: C₆H₃F₂N₃
• MW: 155.104927301407
• MDL: MFCD24368638
• CID: 2604537
• PubChem ID: 84820086
• Update Time: 2025-04-21

4-Difluoromethyl-pyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Difluoromethyl-pyrimidine-5-carbonitrile
• 5-Pyrimidinecarbonitrile, 4-(difluoromethyl)-
• 4-(Difluoromethyl)pyrimidine-5-carbonitrile
• SB33555
• DTXSID301251138
• 1427195-45-6
• CS-0340143
• MFCD24368638

• MDL： MFCD24368638
• Inchi： 1S/C6H3F2N3/c7-6(8)5-4(1-9)2-10-3-11-5/h2-3,6H
• InChI Key： WXBWLEHJIKUVOP-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CN=CN=1)F

Computed Properties

• Exact Mass: 155.02950343Da
• Monoisotopic Mass: 155.02950343Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 49.6Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds